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Compound of Interest

Compound Name:
2-(4-

Isobutylphenyl)propanohydrazide

Cat. No.: B159390 Get Quote

An In-depth Technical Guide to Ibuprofen Hydrazide: Synonyms, Nomenclature, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ibuprofen hydrazide, a key

intermediate in the synthesis of various derivatives with potential therapeutic applications. This

document details its nomenclature, physicochemical properties, and a detailed experimental

protocol for its synthesis.

Nomenclature and Synonyms
Ibuprofen hydrazide is known by several names in scientific literature and chemical databases.

A clear understanding of its nomenclature is crucial for accurate literature searches and

unambiguous communication in research and development.

Identifier Type Value

Systematic (IUPAC) Name 2-[4-(2-methylpropyl)phenyl]propanehydrazide

CAS Number 127222-69-9

Molecular Formula C₁₃H₂₀N₂O

Molecular Weight 220.31 g/mol
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Below is a list of commonly encountered synonyms for Ibuprofen hydrazide:

2-(4-Isobutylphenyl)propanohydrazide[1][2]

2-[4-(Isobutyl)phenyl]propionyl hydrazide[2]

2-[4-(2-Methylpropyl)phenyl]propanehydrazide[1]

Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-, hydrazide[2]

α-Methyl-4-(2-methylpropyl)benzeneacetic acid hydrazide[2]

Ibuprofen-hydrazide[3]

Physicochemical Properties
The following table summarizes key physicochemical data for Ibuprofen hydrazide, compiled

from various sources.

Property Value Source(s)

Melting Point 73-74 °C [4]

75-78 °C [5]

108-110 °C [6]

Appearance White crystalline solid/powder [4][5]

Solubility
Soluble in alcohols, DMSO,

and DMF
[2]

Note: The variation in melting point may be attributed to different polymorphic forms or

impurities.

Experimental Protocol: Synthesis of Ibuprofen
Hydrazide
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This section provides a detailed methodology for the synthesis of Ibuprofen hydrazide from

Ibuprofen ethyl ester, a common and efficient route.

3.1. Materials and Reagents

Ibuprofen ethyl ester

Hydrazine hydrate (98-100%)

Absolute ethanol

Deionized water

Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

Heating mantle

Magnetic stirrer

Büchner funnel and filter paper

Rotary evaporator (optional)

3.2. Synthesis Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve Ibuprofen ethyl ester (1 equivalent) in absolute ethanol.

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (2 to 4

equivalents) dropwise.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 10-24 hours.[5]

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Precipitation: Pour the reaction mixture into ice-cold water to precipitate the crude Ibuprofen

hydrazide.
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Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with cold deionized water to remove any unreacted

hydrazine hydrate and other water-soluble impurities.

Drying: Dry the purified product, for instance, in a desiccator under vacuum.

Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a

suitable solvent, such as ethanol.[5]

3.3. Characterization

The identity and purity of the synthesized Ibuprofen hydrazide can be confirmed by various

analytical techniques:

Infrared (IR) Spectroscopy: The IR spectrum of Ibuprofen hydrazide exhibits characteristic

absorption bands. For the N-H stretching vibrations of the hydrazide group, look for bands

around 3208-3313 cm⁻¹. The C=O stretching of the amide will appear around 1684-1685

cm⁻¹.[4][5]

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The proton NMR spectrum

provides detailed structural information. Key expected signals include those for the aromatic

protons, the protons of the isobutyl group, the methine proton, and the protons of the

hydrazide NH and NH₂ groups. For example, in DMSO-d⁶, the NH₂ protons may appear as a

broad singlet.[6]

Melting Point Analysis: The melting point of the synthesized compound should be determined

and compared with the literature values. A sharp melting range indicates high purity.

Synthesis Pathway
The synthesis of Ibuprofen hydrazide from Ibuprofen is a two-step process involving an initial

esterification followed by hydrazinolysis. This pathway is illustrated in the diagram below.

Ibuprofen Ibuprofen Ester

Ethanol, H₂SO₄ (cat.)
Reflux Ibuprofen Hydrazide

Hydrazine Hydrate
Ethanol, Reflux

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

http://impactfactor.org/PDF/IJDDT/13/IJDDT,Vol13,Issue1,Article61.pdf
https://www.sysrevpharm.org/articles/synthesis-characterization-of-ibuprofen-nacyl134oxadiazole-derivatives-and-anticancer-activity-against-mcf7-cell-line.pdf
http://impactfactor.org/PDF/IJDDT/13/IJDDT,Vol13,Issue1,Article61.pdf
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra01385e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis of Ibuprofen Hydrazide from Ibuprofen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Novel Ibuprofen Derivative and Its Complexes: Physicochemical Characterization, DFT
Modeling, Docking, In Vitro Anti-Inflammatory Studies, and DNA Interaction - PMC
[pmc.ncbi.nlm.nih.gov]

2. Design, Synthesis, Anti-Inflammatory Activity, DFT Modeling and Docking Study of New
Ibuprofen Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

3. impactfactor.org [impactfactor.org]

4. sysrevpharm.org [sysrevpharm.org]

5. impactfactor.org [impactfactor.org]

6. Bio-oriented synthesis of ibuprofen derivatives for enhancement efficacy in post-operative
and chronic inflammatory pain models - RSC Advances (RSC Publishing)
DOI:10.1039/D3RA01385E [pubs.rsc.org]

To cite this document: BenchChem. [Ibuprofen hydrazide synonyms and nomenclature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159390#ibuprofen-hydrazide-synonyms-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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